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Compound of Interest

Compound Name: Hoechst 34580

Cat. No.: B1194229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Hoechst 34580, a widely used blue fluorescent DNA stain. The information
is tailored for professionals in research, scientific, and drug development fields, with a focus on
guantitative data, detailed experimental protocols, and visual representations of key concepts.

Chemical Structure and Properties

Hoechst 34580 is a bis-benzimidazole derivative that belongs to the family of Hoechst dyes.[1]
[2] Its chemical structure is characterized by a planar polycyclic aromatic system, which is
responsible for its fluorescent properties and DNA binding capabilities.

Chemical Structure:
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Hoechst 34580 in Solution Cellular Environment Binding and Fluorescence

Hoechst 34580 Binds to Minor Groove Double-Stranded DNA Fluorescence Enhancement Hoechst 34580-DNA Complex
(Low Fluorescence) (A-T Rich Minor Groove) (High Fluorescence)

Cell Preparation
(Live or Fixed Cells on Coverslips)

i

Staining with Hoechst 34580
(0.5-5 pg/mL, 15-30 min)

:

Wash with PBS or Media
(2-3 times)

i l

Stain with Hoechst 34580
(2-10 pg/mL, 15-60 min)

Harvest and Prepare Single-Cell Suspension

Mount Coverslip

Image Acquisition
(UV Excitation, Blue Emission)

Analyze on Flow Cytometer
(Violet Laser Excitation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1194229?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194229?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. lumiprobe.com [lumiprobe.com]
e 2. Hoechst stain - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Hoechst 34580: An In-Depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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